Cas no 55791-76-9 (4-(N-hexylamino)benzoic acid)

4-(N-Hexylamino)benzoic acid is a benzoic acid derivative featuring a hexylamino substituent at the para position. This compound is of interest in organic synthesis and materials science due to its amphiphilic structure, combining a polar carboxylic acid group with a hydrophobic hexyl chain. It serves as a versatile intermediate in the preparation of liquid crystals, surfactants, and pharmaceutical agents. The hexylamino group enhances solubility in organic solvents, while the carboxylic acid moiety allows for further functionalization via esterification or amidation. Its balanced lipophilicity makes it suitable for applications requiring controlled molecular interactions. The compound is typically characterized by NMR, HPLC, and melting point analysis to ensure purity.

4-(N-hexylamino)benzoic acid structure

Product Name:4-(N-hexylamino)benzoic acid

CAS No:55791-76-9

MF:C₁₃H₁₉NO₂

MW:221.29546380043

MDL:MFCD00102120

CID:2196741

PubChem ID:2801614

Update Time:2025-05-26

4-(N-hexylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(N-hexylamino)benzoic acid
- 4-(hexylamino)benzoic acid
- 4-n-hexylamino-benzoic acid
- DTXCID70335311
- 4-Hexylamino-benzoic acid
- SCHEMBL2309354
- 55791-76-9
- DTXSID10384287
- CHEMBL27745
- MDL： MFCD00102120
- Inchi： 1S/C13H19NO2/c1-2-3-4-5-10-14-12-8-6-11(7-9-12)13(15)16/h6-9,14H,2-5,10H2,1H3,(H,15,16)
- InChI Key： LXOKKPODGWECLI-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)NCCCCCC)=O

Computed Properties

Exact Mass: 221.141578849Da
Monoisotopic Mass: 221.141578849Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 1.0451 (rough estimate)
Boiling Point: 362.36°C (rough estimate)
Refractive Index: 1.5175 (estimate)

4-(N-hexylamino)benzoic acid Pricemore >>

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